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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B15546869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aspinonene is a polyketide-derived secondary metabolite first isolated from the fungus

Aspergillus ochraceus.[1] Structurally, it is a branched pentaketide natural product with a

unique carbon skeleton and an unusual oxygenation pattern.[2] While its discovery and

biosynthetic pathway have been characterized, comprehensive data on its biological activity

and potential therapeutic applications remain largely unexplored.[2][3] This document provides

a framework for researchers interested in investigating the bioactivity of Aspinonene through

high-throughput screening (HTS), offering detailed protocols for hypothetical screening

campaigns and outlining potential mechanisms of action to be explored.

Due to the limited publicly available data on Aspinonene's specific biological targets, the

following sections provide generalized protocols and hypothetical signaling pathways as a

guide for future research.

Physicochemical Properties of Aspinonene
A solid understanding of Aspinonene's properties is crucial for designing effective screening

assays.
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Property Value Source

Molecular Formula C₉H₁₆O₄ [2]

Molecular Weight 188.22 g/mol [2]

IUPAC Name

(2R,3E,5S)-2-[(2R,3S)-3-

methyloxiran-2-yl]hex-3-ene-

1,2,5-triol

[2]

Appearance Colorless oil [3]

Solubility
Soluble in methanol and

chloroform
[3]

CAS Number 157676-96-5 [2]

High-Throughput Screening (HTS) for Bioactivity of
Aspinonene
HTS allows for the rapid assessment of Aspinonene's effects across a wide range of biological

assays.[4][5] Given that structurally related C9 polyketides have shown weak antitumor effects,

initial screens could focus on cytotoxicity, antifungal, and anti-inflammatory activities.[2]

General HTS Workflow
A typical HTS campaign for a natural product like Aspinonene would follow a logical

progression from primary screening to hit confirmation and further characterization.
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Phase 1: Primary Screen Phase 2: Hit Confirmation & Dose-Response Phase 3: Secondary Assays & Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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